Cas no 881547-61-1 (2-(3,5-dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo4,5-bquinoxaline)

• Product Name: 2-(3,5-dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo4,5-bquinoxaline
• CAS No: 881547-61-1
• MF: C₂₀H₁₆N₆O₅
• MW: 420.37824344635
• CID: 5438312
• Update Time: 2025-11-01

2-(3,5-dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dinitrophenyl)-3-(oxolan-2-ylmethyl)imidazo[4,5-b]quinoxaline
• 2-(3,5-dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo4,5-bquinoxaline

• Inchi： 1S/C20H16N6O5/c27-25(28)13-8-12(9-14(10-13)26(29)30)19-23-18-20(24(19)11-15-4-3-7-31-15)22-17-6-2-1-5-16(17)21-18/h1-2,5-6,8-10,15H,3-4,7,11H2
• InChI Key： LSCLFJXHIZSALZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=NC2N(CC3CCCO3)C(C3=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C3)=NC1=2

Additional information on 2-(3,5-dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo4,5-bquinoxaline

Compound CAS No 881547-61-1: 2-(3,5-Dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo[4,5-b]quinoxaline

The compound with CAS No 881547-61-1, known as 2-(3,5-dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo[4,5-b]quinoxaline, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of imidazoquinoxalines, which are heterocyclic aromatic compounds with significant potential in various fields of chemistry and materials science. The molecule's structure is characterized by a fused imidazoquinoxaline ring system, a dinitrophenyl substituent, and an oxolane (tetrahydrofuran) moiety, all of which contribute to its distinctive reactivity and functionality.

The imidazo[4,5-b]quinoxaline core of this compound is a bicyclic structure composed of two nitrogen-containing rings: an imidazole ring fused to a quinoxaline ring. This arrangement creates a rigid and planar aromatic system with high electron-deficiency due to the presence of the dinitrophenyl group. The dinitrophenyl substituent at position 2 introduces strong electron-withdrawing effects, significantly influencing the electronic properties of the molecule. This makes the compound highly reactive in certain chemical transformations and potentially useful in applications requiring electron-deficient aromatic systems.

The oxolane (tetrahydrofuran) group attached at position 1 via a methyl linker adds a degree of flexibility and solubility to the molecule. This substituent can also serve as a protecting group or a site for further functionalization in synthetic chemistry. Recent studies have shown that such modifications can enhance the compound's stability under certain reaction conditions while maintaining its reactivity for desired transformations.

In terms of synthesis, the preparation of 2-(3,5-dinitrophenyl)-1-(oxolan-2-yl)methyl-1H-imidazo[4,5-b]quinoxaline typically involves multi-step processes that include nucleophilic aromatic substitution, cyclocondensation reactions, and protecting group strategies. Researchers have explored various synthetic pathways to optimize yield and purity, often leveraging modern catalytic methods and microwave-assisted synthesis techniques.

The unique combination of structural features in this compound has led to its exploration in several advanced applications. In materials science, it has been investigated for use in organic electronics due to its potential as an electron-deficient acceptor material in donor-acceptor heterojunctions. Recent studies have demonstrated its ability to form stable charge-transfer complexes with electron-rich donors, making it a promising candidate for organic photovoltaic devices.

In the field of medicinal chemistry, this compound has shown potential as a lead molecule for drug discovery efforts targeting specific protein-protein interactions or enzyme activities. The dinitrophenyl group's strong electron-withdrawing nature can be exploited to modulate bioactivity while maintaining solubility through the oxolane substituent.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and excited-state properties, further guiding its application in optoelectronic materials.

In summary, CAS No 881547-61-1 represents a sophisticated organic molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in chemistry, materials science, and pharmacology.